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Compound of Interest

Compound Name:
3-Dimethylaminobenzoyl chloride

hydrochloride

Cat. No.: B055449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
Dimethylaminobenzoyl chloride hydrochloride (CAS No. 117500-61-5), a chemical

intermediate utilized in organic synthesis, particularly in the pharmaceutical industry. This

document is intended to be a key resource for researchers, scientists, and drug development

professionals to ensure its safe handling and use.

Chemical Identification
Proper identification is the first step in ensuring chemical safety. The following table

summarizes the key identifiers for 3-Dimethylaminobenzoyl chloride hydrochloride.
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Identifier Value

Chemical Name
3-(Dimethylamino)benzoyl chloride

hydrochloride

CAS Number 117500-61-5

Molecular Formula C₉H₁₁Cl₂NO

Molecular Weight 220.10 g/mol

IUPAC Name
3-(dimethylamino)benzoyl

chloride;hydrochloride

Synonyms

3-dimethylamino benzoyl chloride hydrochloride,

3-dimethylaminobenzoyl chloride hcl, 3-

dimethylamino-benzoyl chloride hydrochloride

salt

InChI Key NUDQPATXNFWFNK-UHFFFAOYSA-N

SMILES Code O=C(Cl)C1=CC=CC(N(C)C)=C1.[H]Cl

Hazard Identification and Classification
There are some discrepancies in the hazard classification of 3-Dimethylaminobenzoyl
chloride hydrochloride among suppliers. It is crucial to consult the specific Safety Data Sheet

(SDS) provided by your supplier. The following table summarizes the observed GHS

classifications.
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Classification
Source

GHS Pictogram(s) Signal Word Hazard Statements

Supplier A

Corrosion, Health

Hazard, Exclamation

Mark

Danger

H302: Harmful if

swallowedH312:

Harmful in contact

with skinH314:

Causes severe skin

burns and eye

damageH332:

Harmful if inhaled[1][2]

Supplier B Exclamation Mark Warning

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[3]

Precautionary Statements: A comprehensive list of precautionary statements includes, but is

not limited to: P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331,

P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and

P501.[1][2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is essential for its safe

handling and storage.
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Property Value

Physical State Solid (Powder or lumps)[4]

Appearance Pale cream to cream to yellow to brown

Odor No information available

Melting Point 131°C to 133°C[4]

Purity
Commonly available as 90%, 95%, or 98%[3][4]

[5]

Sensitivity Moisture sensitive[4]

LogP 2.27

Hydrogen Bond Acceptors 2

Fsp3 0.22

First-Aid Measures
In case of exposure, immediate action is critical. The following table outlines the recommended

first-aid measures.
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Call a

physician immediately.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[2]

Handling, Storage, and Transport
Proper handling and storage procedures are vital to prevent accidents and exposure.

Handling:

Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Store in a well-ventilated place. Keep the container tightly closed.[2]
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Store locked up.[3]

Keep in a dry, cool place.[2] The substance is moisture-sensitive.[4]

Transport Information:

Parameter Value

UN Number UN3261

Proper Shipping Name

Corrosive solid, acidic, organic, n.o.s. (3-

Dimethylaminobenzoyl chloride hydrochloride)

[6]

Transport Hazard Class 8

| Packing Group | II |

Toxicological Information
Specific quantitative toxicological data, such as LD50 or LC50 values, for 3-
Dimethylaminobenzoyl chloride hydrochloride are not readily available in the public

domain. The hazard classifications provided by suppliers are likely based on the chemical

structure and data from analogous compounds.

Experimental Protocols
The safety of chemical substances is assessed through standardized experimental protocols.

The following are summaries of OECD guidelines relevant to the potential hazards of 3-
Dimethylaminobenzoyl chloride hydrochloride.

Skin Corrosion/Irritation (Based on OECD Guideline 431)
This in vitro test method assesses the potential of a chemical to cause skin corrosion. It utilizes

a reconstructed human epidermis (RhE) model that mimics the properties of the upper layers of

human skin.[5]

Methodology:
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The test chemical is applied topically to the RhE tissue.

The tissue is exposed to the chemical for specific time points (e.g., 3 minutes and 1 hour).

After exposure, the viability of the skin cells is determined using a cell viability assay (e.g.,

MTT assay).

The substance is classified as corrosive if the cell viability falls below a certain threshold.[7]

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 492)
This in vitro method evaluates the potential of a chemical to cause eye irritation or serious eye

damage using a reconstructed human cornea-like epithelium (RhCE) model.[1]

Methodology:

The test substance is applied to the surface of the RhCE tissue.

Following a defined exposure period, the viability of the corneal cells is measured.

A chemical is identified as not requiring classification for eye irritation or serious eye damage

if the cell viability remains above a specific threshold.[4]

Acute Oral Toxicity (Based on OECD Guideline 423)
The Acute Toxic Class Method is a stepwise procedure used to assess the acute oral toxicity of

a substance. It uses a reduced number of animals compared to traditional methods.[8]

Methodology:

A small group of animals is dosed at a specific starting dose level.

The outcome (mortality or survival) determines the next dosing step (either a higher or lower

dose).

The results allow for the classification of the substance into one of several toxicity categories

based on the observed effects at different dose levels.[2]
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Exposure Occurs

Immediate First Aid

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Rinse Skin with Water

Eye Contact

Rinse Eyes with Water

Ingestion

Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for First-Aid Response to Exposure.

Potential Hazards

GHS Classification

3-Dimethylaminobenzoyl
chloride hydrochloride

Harmful if SwallowedHarmful in Contact with Skin Harmful if Inhaled Causes Severe Skin Burns Causes Serious Eye Damage May Cause Respiratory Irritation
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Caption: GHS Hazard Classification Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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